N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-3,5-diethoxybenzamide

• IUPAC Name: N-[5-(1,3-benzothiazol-2-yl)-2-methylphenyl]-3,5-diethoxybenzamide
• InChI: InChI=1S/C25H24N2O3S/c1-4-29-19-12-18(13-20(15-19)30-5-2)24(28)26-22-14-17(11-10-16(22)3)25-27-21-8-6-7-9-23(21)31-25/h6-15H,4-5H2,1-3H3,(H,26,28)
• InChI Key: DFWRFQYKQRQYKR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1)C(=O)NC2=C(C=CC(=C2)C3=NC4=CC=CC=C4S3)C)OCC
• Molecular Formula: C25H24N2O3S
• Molecular Weight: 432.5 g/mol

Description

Benzothiazole is a privileged bicyclic ring system with multiple applications. It is known to exhibit a wide range of biological properties including anticancer, antimicrobial, antidiabetic, anticonvulsant, anti-inflammatory, antiviral, and antitubercular activities.

Synthesis Analysis

Synthesis of benzothiazole derivatives can be achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives can be analyzed using various spectroscopic techniques such as FT-IR, UV-Vis, 1H and 13C NMR, and MS.

Chemical Reactions Analysis

Benzothiazole derivatives can undergo a variety of chemical reactions. For example, they can participate in condensation reactions with aldehydes. They can also undergo reactions with metal ions to form intensely colored complexes.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives can be analyzed using various techniques such as melting point determination, Rf value determination, and solubility tests.

Mechanism of Action

The mechanism of action of benzothiazole derivatives can vary depending on their specific structure and the biological target. For example, some benzothiazole derivatives have been found to have potent anti-tubercular activity, with their mechanism of action being related to their ability to inhibit the growth of M. tuberculosis.

Safety and Hazards

Like all chemicals, benzothiazole derivatives should be handled with care. They should be avoided from dust formation, breathing mist, gas or vapours, and contacting with skin and eye. Personal protective equipment should be used and adequate ventilation should be ensured.

Future Directions

Benzothiazole derivatives have been the subject of extensive research due to their wide range of biological activities and potential applications in medicinal chemistry. Future research will likely continue to explore new synthetic methods for these compounds, as well as their potential uses in the treatment of various diseases.